Cas no 139400-81-0 (2,4-Pyrimidinediamine, 5-methyl-6-(2,3,5-trichlorophenyl)-)

• Product Name: 2,4-Pyrimidinediamine, 5-methyl-6-(2,3,5-trichlorophenyl)-
• CAS No: 139400-81-0
• MF: C₁₁H₉Cl₃N₄
• MW: 303.574958562851
• CID: 1268738
• Update Time: 2024-08-03

2,4-Pyrimidinediamine, 5-methyl-6-(2,3,5-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine, 5-methyl-6-(2,3,5-trichlorophenyl)-

• Inchi： 1S/C11H9Cl3N4/c1-4-9(17-11(16)18-10(4)15)6-2-5(12)3-7(13)8(6)14/h2-3H,1H3,(H4,15,16,17,18)
• InChI Key： XMGDJDHQJROJRH-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC(Cl)=CC(Cl)=C2Cl)=C(C)C(N)=N1

Computed Properties

• Exact Mass: 301.98957

Experimental Properties

• Density: 1.534±0.06 g/cm3(Predicted)
• Boiling Point: 519.7±60.0 °C(Predicted)
• PSA: 77.82
• pka: 5?+-.0.10(Predicted)